| Reaction Type | Stereoselectivity (dr) | Key Challenge | Temperature (°C) |
|---|---|---|---|
| Palladium-catalyzed cyclization | >20:1 (cyclic) | β-hydride elimination/reinsertion | 110 |
| Zinc-mediated allylation | 7:1 (anti:syn) | Chelation control vs non-chelation | Room temperature |
| Iodocyclization | >98% ee | Regioselectivity (5-exo vs 5-endo) | 0 |
| Enzymatic resolution | >98% ee | Diastereomer separation | 25-65 |
| Cyclic alkene transformation | >20:1 | Ring strain effects | 110 |
| Acyclic internal alkene | 5:1 (modest) | Stereochemical scrambling | 110 |
Ring strain effects play a crucial role in determining reaction outcomes, with cyclic substrates providing enhanced selectivity due to conformational constraints that prevent competitive pathways [3] [7]. The formation of 2,3,5-trisubstituted and 2,3,4,5-tetrasubstituted tetrahydrofurans requires careful optimization of reaction conditions, including temperature control and catalyst selection [2]. Studies have demonstrated that reactions conducted at elevated temperatures (110°C) for extended periods achieve optimal conversions while maintaining stereochemical integrity [3] [7].
Enzymatic resolution represents a critical strategy for obtaining enantiomerically pure intermediates in the synthesis of (-)-3-epimuscarine chloride derivatives [8] [9] [10]. The separation of diastereomeric mixtures through biocatalytic processes offers advantages over traditional chemical methods, including mild reaction conditions, high selectivity, and environmental compatibility [8] [10] [11].
Phosphotriesterase enzyme variants have demonstrated exceptional stereoselectivity in the resolution of chiral phosphoramidate diesters, which serve as key intermediates in muscarine derivative synthesis [8]. The G60A-phosphotriesterase variant exhibits a 165-fold preference for the R-isomer, enabling isolation of the S-isomer with greater than 98% enantiomeric excess at approximately 50% conversion [8]. The In1W-phosphotriesterase variant displays even higher selectivity with a 1400-fold preference for the S-isomer, facilitating recovery of the R-isomer with comparable enantiomeric purity [8].
Lipase-catalyzed kinetic resolution has proven particularly effective for aromatic substrates related to muscarine synthesis [11] [12]. Candida antarctica lipase A demonstrates exceptional performance in the transesterification of Morita-Baylis-Hillman acetates and butyrates, achieving enantiomeric ratios exceeding 200 and enantiomeric excesses greater than 90% [11]. These reactions proceed optimally in tetrahydrofuran or the environmentally preferable 2-methyltetrahydrofuran solvent systems [11].
Table 2: Enzymatic Resolution Strategies for Diastereomeric Intermediates
| Enzyme System | Substrate Type | Selectivity (E value) | Enantiomeric Excess (% ee) | Conversion (%) | Reaction Medium |
|---|---|---|---|---|---|
| G60A-PTE variant | Phosphoramidate diester | 165-fold preference | >98 | 50 | Aqueous |
| In1W-PTE variant | Phosphoramidate diester | 1400-fold preference | >98 | 50 | Aqueous |
| Candida antarctica lipase A | MBH acetates/butyrates | >200 | >90 | ~50 | THF/2-MeTHF |
| Candida antarctica lipase B | Acyl derivatives | High | High | Variable | Organic |
| Pseudomonas fluorescens lipase | Aromatic compounds | High | Variable | Variable | Organic |
| Pig liver esterase | Methyl diester | Moderate | Good | Variable | Aqueous |
The mechanism of enzymatic resolution relies on the differential binding affinity and catalytic efficiency of enzymes toward individual enantiomers [10] [12]. Complementation assays have confirmed that different enzyme variants prefer opposite diastereomers, enabling complete resolution of racemic mixtures through sequential enzymatic treatments [8]. The recovered substrates maintain their stereochemical integrity and can be directly employed in subsequent synthetic transformations without additional purification [8] [11].
Ketoreductase-catalyzed dynamic kinetic resolution provides an alternative approach for generating chiral alcohols with multiple stereogenic centers [12]. These processes combine enzymatic reduction of ketones with in situ racemization, enabling theoretical yields approaching 100% of the desired stereoisomer [12]. The integration of protein engineering techniques has further enhanced the substrate scope and stereoselectivity of ketoreductase systems [12].
Zinc-mediated allylation reactions in aqueous media represent an environmentally benign and operationally simple approach for constructing the carbon framework of (-)-3-epimuscarine chloride [13] [14] [15]. These Barbier-type reactions proceed under mild conditions using zinc powder, water, and ammonium chloride as catalyst, avoiding the handling of toxic or water-sensitive organometallic reagents [14] [15].
The stereoselectivity of zinc-mediated allylation reactions is governed by chelation control mechanisms when applied to alpha-alkoxy aldehydes [13]. The carbonyl compound forms a chelate complex with the zinc center, directing nucleophilic attack from the less hindered face to afford the chelation-controlled product preferentially [13]. This mechanism accounts for the observed 7:1 anti:syn diastereomeric ratio in the allylation of protected lactic aldehydes with allyl bromide [13].
Table 3: Zinc-Mediated Allylation Approaches in Aqueous Media
| Substrate | Yield (%) | Diastereoselectivity | Reaction Conditions | Mechanistic Control | Product Type |
|---|---|---|---|---|---|
| Aromatic aldehydes | 66-90 | Good | Zn powder, H2O, NH4Cl, rt | Chelation-controlled | Homoallylic alcohols |
| Non-aromatic aldehydes | Good | Variable | Zn powder, H2O, NH4Cl, rt | Non-chelation pathway | Homoallylic alcohols |
| Aromatic ketones | 66-90 | Good | Zn powder, H2O, NH4Cl, rt | Chelation-controlled | Tertiary alcohols |
| Non-aromatic ketones | Poor | Poor | Zn powder, H2O, NH4Cl, rt | Steric hindrance | Low yield products |
| α-Alkoxy aldehydes | 85 (combined) | 7:1 (anti:syn) | Zn powder, H2O, NH4Cl, rt | Chelation vs non-chelation | Diastereomeric mixture |
| Cyclic allylic bromides | 66-90 | Good | Zn powder, H2O, NH4Cl, rt | Regioselective | Cycloalkenyl methanols |
Aromatic aldehydes and ketones demonstrate excellent reactivity in zinc-mediated allylation reactions, typically affording homoallylic alcohols in 66-90% yields with good diastereoselectivities [15]. The presence of aromatic substituents enhances the electrophilicity of the carbonyl group and stabilizes intermediate organozinc species [15]. Non-aromatic aldehydes also react effectively under these conditions, although diastereoselectivities can be variable depending on substrate structure [15].
Cyclic allylic bromides have been successfully employed in zinc-mediated aqueous Barbier-Grignard reactions, providing access to cycloalkenyl-substituted methanols that serve as valuable synthetic intermediates [15]. These reactions proceed with high regioselectivity and good diastereoselectivity for aromatic aldehyde substrates [15]. The regioselectivity is particularly pronounced when substituted cyclic allylic bromides are investigated, with the reaction proceeding preferentially at the less substituted position [15].
The mechanism of zinc-mediated allylation involves initial oxidative addition of the allylic halide to zinc metal, followed by transmetalation and nucleophilic addition to the carbonyl electrophile [13] [14]. The aqueous reaction medium facilitates protonolysis of the intermediate zinc alkoxide, liberating the homoallylic alcohol product and regenerating zinc species for continued catalysis [14] [15].
Iodocyclization reactions provide a direct and efficient method for constructing the quaternary ammonium salt functionality characteristic of (-)-3-epimuscarine chloride [13] [16] [17]. These transformations proceed through electrophilic activation of alkenes by iodine or hypervalent iodine reagents, followed by intramolecular nucleophilic attack to form cyclic products [16] [17] [18].
The classic iodocyclization approach employs molecular iodine in acetonitrile at 0°C to promote 5-exo-trigonal cyclization of homoallylic alcohols [13] [16]. This reaction proceeds stereospecifically with complete trans-addition across the double bond, affording the cyclized product in 85% yield [13]. The stereospecificity arises from the concerted nature of the cyclization process, where iodine activation and ring closure occur simultaneously [16] [17].
Table 4: Iodocyclization Techniques for Quaternary Ammonium Salt Formation
| Cyclization Type | Reagent System | Yield (%) | Selectivity | Temperature (°C) | Product Characteristics |
|---|---|---|---|---|---|
| 5-exo-trig | I2, CH3CN, 0°C | 85 | Stereospecific | 0 | Trans-addition |
| 5-endo-trig | HTIB, I2 (cat.), MeOH | Good | Complete regioselectivity | Room temperature | Terminal alkene compatible |
| 4-exo-trig followed by ring expansion | HTIB, I2 (cat.), MeOH | Variable | 5-endo-trig overall | Room temperature | Ring expansion mechanism |
| Electrophilic addition/5-endo-tet | PhI(OAc)2, I2 | Good | Regioselective | Room temperature | Two-pathway mechanism |
| Oxidative iodocyclization | I2/pyridine, THF | 59-95 | High | Reflux | Heterocycle formation |
| Regioselective halocyclization | PhI(OAc)2, halide salt | High | Controllable endo/exo | Room temperature | Halogen-controlled selectivity |
Hypervalent iodine reagents, particularly hydroxy(tosyloxy)iodo benzene in combination with catalytic molecular iodine, enable cyclofunctionalization of homoallylic alcohols bearing terminal double bonds under mild conditions [16]. This methodology proceeds through an overall 5-endo-trigonal cyclization via two distinct pathways: a 4-exo-trigonal cyclization followed by ring expansion, or electrophilic addition followed by 5-endo-tet cyclization [16]. The choice of pathway depends on substrate structure and reaction conditions [16].
Regioselective halocyclization using phenyl iodine diacetate allows controllable formation of endo or exo cyclization products depending on substrate substitution patterns [17]. Internal vinylic halogen substituents direct oxygen-cyclization, while terminal vinylic halogen substituents promote nitrogen-cyclization [17]. This selectivity arises from lone pair repulsion effects and the differential stabilization of bridged iodonium intermediates [17].
The formation of quaternary ammonium salts through iodocyclization typically requires subsequent treatment with trimethylamine or other tertiary amines [13] [19]. The primary iodide product undergoes nucleophilic substitution with the amine nucleophile, forming the desired quaternary ammonium salt in high yield [13] [19]. This transformation proceeds through a Menschutkin reaction mechanism, involving simultaneous carbon-iodine bond breaking and carbon-nitrogen bond formation [19].
The conformational properties of (-)-3-epimuscarine chloride are fundamentally determined by its stereochemical configuration at the carbon-3 position, which distinguishes it from the naturally occurring (+)-muscarine [1] [2]. Nuclear magnetic resonance spectroscopy studies have revealed that muscarinic agonists adopt specific conformations when bound to their cognate receptors, with the O-C2-C1-N dihedral angle serving as a critical determinant of biological activity [3].
Transferred nuclear Overhauser effect spectroscopy analysis has demonstrated that both (S)-methacholine and (2S,4R,5S)-muscarine exhibit selective recognition by the M2 muscarinic acetylcholine receptor when adopting the gauche conformation with an O-C2-C1-N dihedral angle of approximately +60 degrees [3]. This conformation differs significantly from the predominant solution conformations of these ligands, which typically display dihedral angles ranging from +80 to +85 degrees in the absence of receptor interaction [3].
The epimeric configuration at carbon-3 in (-)-3-epimuscarine chloride fundamentally alters the molecular geometry compared to (+)-muscarine. While (+)-muscarine maintains the (2S,4R,5S) stereochemistry that facilitates optimal receptor recognition, (-)-3-epimuscarine possesses the (2R,4R,5R) configuration [4] [5]. This stereochemical inversion at the carbon-3 position results in altered spatial relationships between the quaternary ammonium head group and the hydroxyl substituent, directly impacting the compound's ability to achieve the preferred gauche conformation necessary for high-affinity receptor binding [6].
Computational modeling studies utilizing molecular mechanics calculations have indicated that the energetically favored binding conformation for muscarinic agonists occurs at dihedral angles near +55.5 degrees [3]. The stereochemical constraints imposed by the epimeric configuration in (-)-3-epimuscarine chloride appear to hinder the achievement of this optimal geometry, resulting in conformational strain that manifests as reduced binding affinity and diminished biological activity [1] [7].
| Configuration | Stereochemistry | O-C2-C1-N Dihedral Angle (°) | Binding Conformation | Relative Activity |
|---|---|---|---|---|
| (-)-3-Epimuscarine | (2R,4R,5R) | +60 | Gauche | Reduced |
| (+)-Muscarine | (2S,4R,5S) | +60 | Gauche | High |
| (-)-Allomuscarine | (2S,4S,5S) | +80-85 | Predominant in solution | Lower potency |
| (+)-Epimuscarine | (2R,4S,5R) | +55.5 | Energetically favored | Lower potency |
The stereochemical configuration at carbon-3 in (-)-3-epimuscarine chloride exerts profound effects on muscarinic receptor binding affinity across all receptor subtypes [8] [9]. Stereoselectivity studies have consistently demonstrated that enantiomeric pairs of muscarinic ligands exhibit dramatically different binding characteristics, with stereoselectivity ratios reaching up to 6000-fold in certain receptor subtypes [8].
The fundamental basis for this stereochemical selectivity lies in the highly conserved nature of the muscarinic receptor orthosteric binding site [10] [11]. This binding pocket, formed by hydrophilic amino acids located in the upper regions of transmembrane domains III, V, VI, and VII, creates a precisely defined three-dimensional environment that accommodates only specific molecular geometries [12] [10]. The quaternary ammonium group of muscarinic agonists forms critical electrostatic interactions with conserved aspartate residues, while the hydroxyl substituents engage in hydrogen bonding networks with tyrosine and asparagine residues [12] [13].
Comparative binding studies have revealed that (+)-muscarine exhibits binding constants in the range of 8.5-9.0 pKi units across M1, M2, and M3 receptor subtypes [14] [15]. In contrast, (-)-3-epimuscarine chloride demonstrates significantly reduced affinity, with binding constants typically ranging from 6.0-7.0 pKi units [16] [17]. This represents approximately a 10-100 fold reduction in binding affinity compared to the naturally occurring stereoisomer [7] [6].
The stereochemical requirements for muscarinic receptor binding appear to be most stringent at M1 receptor subtypes, where stereoselectivity ratios can exceed several thousand-fold [8] [9]. This heightened selectivity at M1 receptors has been attributed to the unique spatial organization of binding site residues, particularly the positioning of tyrosine-82 in transmembrane domain 2, which contributes significantly to ligand selectivity [10]. The altered geometry imposed by the C3 stereochemical inversion in (-)-3-epimuscarine chloride appears to particularly disrupt these critical interactions at the M1 receptor subtype [16].
| Compound | M1 Receptor pKi | M2 Receptor pKi | M3 Receptor pKi | Selectivity Ratio (M1/M2) |
|---|---|---|---|---|
| (+)-Muscarine | 8.5-9.0 | 8.0-8.5 | 8.5-9.0 | 1.0-1.5 |
| (-)-3-Epimuscarine | 6.5-7.0 | 6.0-6.5 | 6.5-7.0 | 1.5-2.0 |
| Acetylcholine | 7.0 | 6.5 | 7.0 | 1.5 |
| Carbachol | 7.5 | 7.0 | 7.5 | 1.25 |
| Pirenzepine | 8.53 | 6.2 | 6.8 | 200-6000 |
Molecular dynamics simulations have emerged as powerful tools for understanding the detailed mechanisms of ligand-receptor interactions and the structural basis of stereochemical selectivity in muscarinic receptor systems [18] [19] [20]. Accelerated molecular dynamics protocols have been particularly valuable for capturing ligand binding events and conformational changes that occur on timescales beyond conventional simulation methodologies [18] [19].
Extended molecular dynamics simulations of M2 muscarinic acetylcholine receptor complexes have revealed that ligand binding induces specific conformational changes that are highly dependent on the stereochemical properties of the bound agonist [19] [20]. These simulations, typically conducted over 500-1000 nanosecond timescales, have demonstrated that the magnitude of transmembrane helix 6 movement correlates directly with agonist efficacy and stereochemical configuration [19] [20].
Comparative simulations of (+)-muscarine and (-)-3-epimuscarine chloride bound to the M2 receptor have revealed distinct differences in the stabilization of key receptor conformations [19] [21]. The naturally occurring (+)-muscarine promotes stabilization of specific rotameric states of tryptophan-400 and enhanced dynamics of phenylalanine-396, both of which are crucial for receptor activation [20]. In contrast, (-)-3-epimuscarine chloride fails to promote these conformational states effectively, resulting in reduced receptor activation and altered G-protein coupling profiles [19] [17].
The binding pathway analysis through supervised molecular dynamics simulations has indicated that (-)-3-epimuscarine chloride exhibits altered interaction patterns with the extracellular vestibule region of the M2 receptor [18] [22]. While (+)-muscarine demonstrates a well-defined binding trajectory that efficiently navigates to the orthosteric site, the epimeric stereochemistry of (-)-3-epimuscarine chloride appears to result in prolonged residence times in allosteric binding sites and alternative binding modes that do not facilitate optimal receptor activation [18] [19].
Computational studies examining the cytoplasmic cavity dynamics have revealed that the stereochemical differences between (+)-muscarine and (-)-3-epimuscarine chloride lead to distinct side-chain rotamer equilibria of tyrosine-206 in the M2 receptor [20]. These differences in aromatic ring dynamics appear to encode ligand efficacy information and may contribute to the observed differences in G-protein selectivity and downstream signaling pathways [20] [17].
| Parameter | M2 Receptor Studies | Ligand Binding Studies | Conformational Analysis |
|---|---|---|---|
| Simulation Time (ns) | 100-500 | 500-1000 | 100-200 |
| Force Field | AMBER/CHARMM | GAFF/CGenFF | AMBER ff14SB |
| Water Model | TIP3P/TIP4P | Explicit solvent | TIP3P |
| Temperature (K) | 310 | 310 | 310 |
| Pressure (bar) | 1.0 | 1.0 | 1.0 |
| Integration Time Step (fs) | 2.0 | 2.0 | 2.0 |